(2-Bromophenyl)[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone

• Molecular Formula: C18H17BrN4O
• Molecular Weight: 385.3 g/mol
• IUPAC Name: (2-bromophenyl)-[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C18H17BrN4O/c19-15-8-2-1-7-14(15)18(24)22-10-5-6-13(12-22)17-21-20-16-9-3-4-11-23(16)17/h1-4,7-9,11,13H,5-6,10,12H2
• InChI Key: AHYFHCUGAYLYBV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=CC=C2Br)C3=NN=C4N3C=CC=C4

Description

“(2-Bromophenyl)[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone” is a synthetic small molecule characterized by a triazolo[4,3-a]pyridine core fused to a piperidine ring, with a 2-bromophenyl group attached via a methanone linkage. The compound’s structure integrates a brominated aromatic system, a heterocyclic triazolopyridine scaffold, and a piperidine moiety, making it a candidate for diverse biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Bromophenyl)[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone typically involves multi-step organic reactions. One common synthetic route includes:

Formation of the Triazolopyridine Moiety: This can be achieved by cyclization reactions involving appropriate precursors under acidic or basic conditions.

Attachment of the Piperidinyl Group: This step often involves nucleophilic substitution reactions where the piperidine ring is introduced.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors, automated synthesis platforms, and stringent purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Reactivity Analysis

The compound’s reactivity is governed by its functional groups: bromophenyl , amide bond , and triazolo-pyridine ring .

2.1 Amide Bond Reactivity

• Hydrolysis : The methanone group undergoes hydrolysis under acidic/basic conditions to form carboxylic acids or amines.

• Acetylation : Amide bonds may react with acetylating agents (e.g., acetic anhydride) to form acetylated derivatives.

2.2 Bromophenyl Substitution

• Nucleophilic Substitution : The bromine atom is susceptible to substitution by nucleophiles (e.g., amines, alkoxides) under basic conditions.

• Electrophilic Aromatic Substitution : Bromine directs electrophilic substitution to para positions, enabling further functionalization.

2.3 Triazole-Pyridine Ring Interactions

• Coordination Chemistry : Nitrogen atoms in the triazole ring may coordinate with metal ions, influencing reactivity in biological systems.

• Hydrogen Bonding : The ring’s nitrogen atoms participate in hydrogen bonding, critical for molecular recognition in enzymes/receptors.

Functional Group	Reaction Type	Conditions/Agents	Key Reference
Amide bond	Hydrolysis/Acetylation	Acid/base, acetylating agents
Bromophenyl	Nucleophilic substitution	Alkoxides, amines
Triazole-pyridine	Coordination/H-bonding	Metal ions, polar solvents

Interaction Studies

Research on analogous compounds highlights potential biological interactions:

3.1 Enzyme Inhibition
Structurally similar triazolo-pyridine derivatives show activity as kinase inhibitors (e.g., c-KIT), suggesting possible applications in oncology .

3.2 Receptor Binding
The piperidine moiety may interact with G-protein-coupled receptors (GPCRs), while the bromophenyl group enhances lipophilicity for membrane permeability.

3.3 Metabolic Stability
The bromine atom and amide bond influence metabolic pathways, with potential hydrolysis or phase II conjugation (e.g., glucuronidation).

Scientific Research Applications

Medicinal Chemistry Applications

• Antimicrobial Activity : Research indicates that derivatives of triazolo-pyridine compounds exhibit significant antimicrobial properties. For instance, compounds similar to (2-Bromophenyl)[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone have been synthesized and tested for their efficacy against various bacterial strains. Studies have shown that these compounds can inhibit the growth of resistant bacterial strains, making them candidates for new antibiotic therapies .
• Antimalarial Activity : A series of [1,2,4]triazolo[4,3-a]pyridine derivatives have been investigated for their potential as antimalarial agents. In vitro studies demonstrated that certain derivatives exhibited significant inhibitory activity against Plasmodium falciparum, the causative agent of malaria. The incorporation of bromophenyl groups in the structure may enhance the bioactivity and selectivity of these compounds .
• Analgesic Properties : Some studies have explored the analgesic effects of triazole-based compounds. The synthesis and evaluation of (2-Bromophenyl)[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone analogs showed promising results in pain relief models, indicating potential use as non-opioid analgesics .

Material Science Applications

• Fluorescent Materials : Compounds containing triazolo-pyridine moieties are being researched for their photophysical properties. The unique electronic structure allows these compounds to be used as fluorescent probes in biological imaging and sensing applications. The introduction of substituents like bromophenyl can modify the emission properties, making them suitable for various applications in material science .
• Polymeric Composites : The incorporation of triazole derivatives into polymer matrices has been studied to enhance the mechanical and thermal properties of the resulting materials. These composites can find applications in coatings and advanced materials with improved durability and functionality .

Agricultural Chemistry Applications

• Pesticidal Activity : The biological activity of triazole derivatives extends to agrochemicals where they are evaluated for their pesticidal properties. Compounds similar to (2-Bromophenyl)[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone have shown effectiveness against various pests and pathogens affecting crops. This makes them potential candidates for developing new agrochemical formulations .

Case Study 1: Antimicrobial Efficacy

A study conducted on a series of triazolo-pyridine derivatives demonstrated that modifications at the 2-bromo position significantly enhanced antimicrobial activity against Staphylococcus aureus and Escherichia coli. The results indicated a correlation between structural modifications and bioactivity, paving the way for further development of potent antimicrobial agents.

Case Study 2: Antimalarial Screening

In a screening program targeting malaria treatment, several derivatives were synthesized based on the triazolo-pyridine scaffold. Among them, two compounds exhibited IC50 values below 5 µM against Plasmodium falciparum, suggesting that structural features such as the piperidine ring and bromophenyl group play crucial roles in enhancing antimalarial activity.

Mechanism of Action

The mechanism of action of (2-Bromophenyl)[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone involves its interaction with molecular targets such as enzymes or receptors. The bromophenyl group may facilitate binding to hydrophobic pockets, while the triazolopyridine moiety could interact with specific amino acid residues through hydrogen bonding or π-π interactions. The piperidinylmethanone structure might enhance the compound’s overall stability and bioavailability.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound shares structural motifs with several analogs reported in the literature, differing primarily in substituents on the triazolo[4,3-a]pyridine core and the aryl/heteroaryl groups attached to the piperidine or methanone moieties. Below is a detailed comparison based on substituent effects, physicochemical properties, and analytical data from the provided evidence:

Table 1: Structural and Physicochemical Comparison

Compound ID	Triazolo[4,3-a]pyridine Substituent	Piperidine/Other Substituent	Melting Point (°C)	Molecular Weight (g/mol)	HPLC Purity (%)	Retention Time (min)
Target Compound	None (parent core)	2-Bromophenyl (methanone), piperidine	Not reported	~395 (estimated)	Not reported	Not reported
35	6-Chloro	4-(2-Trifluoromethylphenyl)	158–160	408.9	97.0	11.5
38	6-Trifluoromethyl	4-(2-Trifluoromethylphenyl)	144–146	443.0	99.4	11.3
39	6-Fluoro	Hexahydrocyclopenta[c]pyrrole	Not reported	Not reported	Not reported	Not reported
41	6-Methoxy	4-(2-Trifluoromethylphenyl)	147–152	~400 (estimated)	Not reported	Not reported
49	6-Methyl	4-(2-Trifluoromethylphenyl)	145–147	389.0	98.6	14.1

Key Observations :

Substituent Effects on Physicochemical Properties: Electron-Withdrawing Groups: Compounds with 6-trifluoromethyl (38) or 6-chloro (35) substituents exhibit higher molecular weights and lower melting points compared to the 6-methyl analog (49). This trend reflects increased steric bulk and reduced crystallinity due to bulky substituents . Chromatographic Behavior: HPLC retention times vary significantly; 49 (6-methyl) has a longer retention (14.1 min) than 35 (11.5 min), suggesting alkyl substituents increase hydrophobicity .

Synthetic Flexibility: Substituents at the 6-position of the triazolo[4,3-a]pyridine core (e.g., chloro, methyl, trifluoromethyl) are introduced via nucleophilic aromatic substitution or coupling reactions, as seen in 35, 38, and 49 .

Purity and Stability :

• HPLC purity exceeds 97% for most analogs, indicating robust synthetic protocols. The trifluoromethyl-substituted 38 achieves 99.4% purity, likely due to optimized purification steps .
• Melting points correlate with crystallinity; the target compound’s absence of polar substituents may result in a lower melting point compared to 35 or 41 .

Research Implications

The target compound’s 2-bromophenyl group distinguishes it from analogs like 35 and 38, which prioritize trifluoromethyl or chloro substituents for electronic modulation. While the evidence lacks biological data, structural comparisons suggest the brominated aryl group could enhance interactions with hydrophobic binding pockets in biological targets, such as retinol-binding protein antagonists .

Biological Activity

The compound (2-Bromophenyl)[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including data tables and relevant research findings.

Chemical Structure and Properties

The molecular formula for this compound is $C_{19}H_{22}BrN_5O$ with a molecular weight of 452.78 g/mol. The structure features a bromophenyl group attached to a piperidine ring, which is further connected to a triazolo-pyridine moiety. This unique arrangement may contribute to its biological activity.

Biological Activity Overview

Research indicates that compounds containing triazole and pyridine structures possess various pharmacological properties, including:

• Antimicrobial Activity : Compounds similar to the target molecule have shown significant antibacterial and antifungal properties. For instance, studies on related triazolo derivatives demonstrated effective inhibition against various microbial strains .
• Anticancer Potential : Triazolo compounds have been identified as inhibitors of receptor tyrosine kinases, which are pivotal in cancer progression. Specifically, certain derivatives were noted for their ability to inhibit AXL receptor tyrosine kinase function, suggesting potential applications in cancer therapy .
• Neuroprotective Effects : Some studies have indicated that triazole derivatives can enhance GABA levels in the brain, pointing towards possible anticonvulsant properties . This could make them candidates for treating neurological disorders.

Data Table: Summary of Biological Activities

Activity Type	Related Compounds	Observed Effects	References
Antimicrobial	Triazolo derivatives	Significant inhibition of bacterial/fungal growth
Anticancer	AXL inhibitors	Reduced tumor cell proliferation
Neuroprotective	GABA-enhancing triazoles	Increased GABA levels; potential anticonvulsant effects

Case Studies

• Antimicrobial Activity : A study evaluated the antimicrobial efficacy of triazolo derivatives against Staphylococcus aureus and Candida albicans. The results showed that compounds with similar structural motifs exhibited minimum inhibitory concentrations (MICs) below 10 µg/mL, indicating strong antimicrobial potential .
• Cancer Research : In vitro assays demonstrated that certain triazolo compounds inhibited AXL receptor activity by over 50% at concentrations as low as 1 µM. This suggests their potential as therapeutic agents in oncology .
• Neuropharmacology : Research on a related compound revealed that it elevated GABA levels significantly in mouse models, suggesting its utility in developing treatments for epilepsy and other seizure disorders .

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing (2-bromophenyl)[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone, and how are intermediates characterized?

• Methodology : The compound is synthesized via multi-step protocols involving coupling reactions. For example, intermediates like ethyl 6-substituted-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate are hydrolyzed with LiOH·H₂O to yield carboxylic acids, which are then coupled with piperidine derivatives using HBTU and i-PrNEt as coupling agents . Final products are purified via silica gel chromatography (e.g., 0–70% EtOAc/hexanes) and characterized using $^1$H NMR, ESI-MS, and HPLC (>97% purity by AUC) .

Q. How is the structural integrity of the compound confirmed during synthesis?

• Methodology : Key techniques include:

• $^1$H NMR to verify substituent positions (e.g., aromatic protons at δ 7.66–7.26 ppm for bromophenyl groups) .
• High-resolution mass spectrometry (HRMS) to confirm molecular weight (e.g., m/z 408.9–410.8 [M+H]$^+$) .
• HPLC retention times (e.g., tR = 11.5–14.1 min under method A) to assess purity .

Q. What in vitro assays are used for initial biological evaluation of this compound?

• Methodology : Retinol-binding protein (RBP4) inhibition is a primary target. Competitive binding assays using fluorescence polarization or surface plasmon resonance (SPR) are employed to measure IC$_{50}$ values. Structural analogs (e.g., trifluoromethyl or methoxy derivatives) are tested in parallel to establish baseline activity .

Advanced Research Questions

Q. How do substituent variations on the triazolopyridine or piperidine moieties impact biological activity?

• Methodology : Structure-activity relationship (SAR) studies compare analogs with substituents like 6-chloro, 6-methoxy, or 6-trifluoromethyl groups. For example:

• 6-Trifluoromethyl derivatives show enhanced RBP4 antagonism due to increased lipophilicity and target affinity .
• Piperidine ring modifications (e.g., cyclopenta-fused pyrrolidine) alter conformational flexibility, affecting binding kinetics .
• Data is analyzed using molecular docking (e.g., AutoDock Vina) and free energy perturbation (FEP) calculations .

Q. What strategies resolve contradictions in activity data between structural analogs?

• Methodology : Conflicting results (e.g., reduced potency despite favorable substituents) require:

• Reassessing synthetic purity via $^{19}$F NMR or LC-MS to detect trace impurities .
• Comparative pharmacokinetic profiling (e.g., metabolic stability in liver microsomes) to identify bioavailability issues .
• X-ray crystallography of protein-ligand complexes to validate binding poses .

Q. How is the compound’s mechanism of action validated in preclinical models?

• Methodology :

• In vitro : siRNA knockdown of RBP4 in HepG2 cells to confirm target dependency .
• In vivo : Efficacy in rodent models of retinal degeneration, with dose-response studies (e.g., 10–50 mg/kg oral dosing) and histopathological analysis of retinal tissue .

Q. What optimization strategies improve metabolic stability without compromising potency?

• Methodology :

• Introducing electron-withdrawing groups (e.g., 6-cyano) to reduce CYP450-mediated oxidation .
• Prodrug approaches (e.g., benzylthio derivatives activated via N-chlorosuccinimide oxidation) to enhance solubility .
• Deuterium labeling at metabolically vulnerable positions to prolong half-life .